![molecular formula C12H10N6OS B2678225 (3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(benzo[c][1,2,5]thiadiazol-5-yl)methanone CAS No. 2034430-05-0](/img/structure/B2678225.png)
(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(benzo[c][1,2,5]thiadiazol-5-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(benzo[c][1,2,5]thiadiazol-5-yl)methanone is a useful research compound. Its molecular formula is C12H10N6OS and its molecular weight is 286.31. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Reactivity
The chemical structure of (3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(benzo[c][1,2,5]thiadiazol-5-yl)methanone suggests it could play a role in the synthesis and reactivity of heterocyclic compounds, which are of significant interest due to their potential pharmacological activities. For example, the methodology involving diazotization of 2-amino-1,3,4-thiadiazoles to produce 1,2,3-triazole derivatives underlines the chemical reactivity of related compounds and their utility in generating a diverse array of biologically active heterocycles (Pokhodylo et al., 2018).
Antibacterial and Antifungal Applications
Compounds with structural elements similar to this compound have shown promise in antibacterial and antifungal applications. For instance, novel synthetic methods have led to the development of 1,2,3-triazole derivatives evaluated for their antibacterial and antifungal activities, demonstrating the potential of these compounds in therapeutic applications (Rajasekaran et al., 2006).
Anticonvulsant Evaluation
The exploration of 1,2,3-triazole derivatives for anticonvulsant activities highlights the pharmaceutical relevance of triazole-containing compounds. The synthesis and evaluation of novel 1,2,3-triazole derivatives have led to findings of significant anticonvulsant activities, underscoring the therapeutic potential of these molecules in managing seizure disorders (Rajasekaran et al., 2006).
Pharmacological Evaluation
The synthesis of nitrogen and sulfur-containing heterocyclic compounds, including triazole derivatives, has been directed towards their pharmacological evaluation. This includes screening for antibacterial and antifungal properties, which are critical for developing new therapeutic agents against resistant strains of bacteria and fungi (Mistry & Desai, 2006).
Antitumoral Activity
A recent study on the synthesis of 1,2,3-triazolo[3,4-b][1,3,4]thiadiazine derivatives demonstrated promising in vitro antiviral and antitumoral activities. This suggests that compounds structurally related to this compound could be potential candidates for cancer therapy, highlighting the importance of structural modifications in enhancing biological activities (Jilloju et al., 2021).
Properties
IUPAC Name |
2,1,3-benzothiadiazol-5-yl-[3-(triazol-1-yl)azetidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N6OS/c19-12(8-1-2-10-11(5-8)15-20-14-10)17-6-9(7-17)18-4-3-13-16-18/h1-5,9H,6-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWJVVFBEQCGMFW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC3=NSN=C3C=C2)N4C=CN=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.